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Compound of Interest

Compound Name: (S,R,S)-AHPC-Me dihydrochloride

Cat. No.: B8075360

For immediate reference, treat (S,R,S)-AHPC-Me dihydrochloride as a hazardous chemical
waste. Due to its classification as harmful if swallowed and causing skin, eye, and respiratory
irritation, stringent disposal protocols are mandatory to ensure personnel safety and
environmental protection.[1] Under no circumstances should this compound or its containers be
disposed of in general trash or down the drain.[2][3][4]

This guide provides detailed, step-by-step procedures for the safe handling and disposal of
(S,R,S)-AHPC-Me dihydrochloride in research and development settings. Adherence to these
protocols is critical for minimizing exposure risks and ensuring regulatory compliance.

l. Hazard and Safety Summary

Before handling, it is essential to be aware of the hazards associated with (S,R,S)-AHPC-Me.
The following data is derived from the Safety Data Sheet (SDS) for the closely related
hydrochloride salt.[1]
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Hazard Classification Category GHS Hazard Statement
Acute Toxicity, Oral Category 4 H302: Harmful if swallowed
Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

. _ H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A o
irritation

o . H335: May cause respiratory
Specific Target Organ Toxicity Category 3 irritai
irritation

Source: MedChemExpress SDS for (S,R,S)-AHPC-Me hydrochloride.[1]

Il. Personal Protective Equipment (PPE)

Consistent use of appropriate PPE is the first line of defense against chemical exposure. All
personnel handling (S,R,S)-AHPC-Me dihydrochloride must wear the following:

¢ Gloves: Chemical-resistant gloves (e.g., nitrile) must be worn at all times. Inspect gloves for
integrity before each use and replace them immediately if contaminated or damaged.

* Eye Protection: Safety glasses with side shields or chemical splash goggles are mandatory.

[2]
o Lab Coat: A full-length laboratory coat must be worn to protect against skin contact.

» Respiratory Protection: When handling the powder outside of a certified chemical fume hood
or glove box, a respirator may be required. Consult your institution's Environmental Health
and Safety (EHS) office for specific guidance.

lll. Waste Segregation and Collection

Proper segregation of chemical waste is crucial for safe disposal.[1][5] All waste streams
containing (S,R,S)-AHPC-Me dihydrochloride must be collected as hazardous waste.

e Solid Waste:
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o Collect unused or expired powder, contaminated spill cleanup materials (e.g., absorbent
pads, vermiculite), and grossly contaminated disposables (e.g., weigh boats, pipette tips)
in a dedicated, durable, and sealable container.[2][3]

o The container must be clearly labeled as "Hazardous Waste" and include the full chemical
name: "(S,R,S)-AHPC-Me dihydrochloride".

e Liquid Waste:

o Collect all solutions containing (S,R,S)-AHPC-Me dihydrochloride in a dedicated, leak-
proof, and chemically compatible waste container (e.g., a designated glass or
polyethylene bottle).[2][3]

o Do not mix this waste with other incompatible waste streams, such as strong acids, bases,
or oxidizing agents.[4]

o The container must be kept closed except when adding waste and stored in a secondary
containment bin.[3][4]

o Clearly label the container as "Hazardous Waste" with the chemical name and
approximate concentration.

o Contaminated Sharps:

o Needles, syringes, or other sharps contaminated with (S,R,S)-AHPC-Me dihydrochloride
must be disposed of in a designated sharps container that is puncture-resistant and leak-
proof.

o Empty Containers:

o Containers that held the pure compound must be treated as hazardous waste.[3]

o To be considered "empty" for non-acute hazardous waste, the container must be
thoroughly scraped to remove all residual powder. For containers that held acutely toxic
materials (P-listed waste), triple-rinsing is required, and the rinsate must be collected as
hazardous waste.[5][6] Given the potency of this compound, it is prudent to manage all
original containers as hazardous waste.
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o Deface or remove the original product label before placing it in the solid hazardous waste

container.[3]

IV. Spill Management Protocol

In the event of a spill, immediate and proper cleanup is essential to prevent exposure and

environmental contamination.

o Evacuate and Secure: Alert personnel in the immediate area and restrict access.
e Don PPE: Wear all required PPE as listed in Section Il.

e Containment:

o For solid spills: Gently cover the spill with an absorbent material to avoid generating dust.
[2] Carefully scoop or sweep the material into the designated solid hazardous waste

container.

o For liquid spills: Cover the spill with a non-combustible absorbent material such as
vermiculite, sand, or chemical absorbent pads.[2]

e Decontamination:

o Clean the spill area thoroughly. A common practice is to wipe the area with a solvent such
as alcohol, followed by a soap and water wash.[2]

o All materials used for decontamination (wipes, pads, etc.) must be disposed of as solid
hazardous waste.[2]

V. Final Disposal Procedure

All generated waste containing (S,R,S)-AHPC-Me dihydrochloride must be disposed of
through your institution's official hazardous waste management program.

o Ensure Proper Labeling: Verify that all waste containers are sealed, in good condition, and

accurately labeled with their contents.

© 2025 BenchChem. All rights reserved. 4/8 Tech Support


https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/pdf/Essential_Safety_and_Disposal_Procedures_for_PROTAC_IRAK4_Degrader_4.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Disposal_Procedures_for_PROTAC_IRAK4_Degrader_4.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Disposal_Procedures_for_PROTAC_IRAK4_Degrader_4.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Disposal_Procedures_for_PROTAC_IRAK4_Degrader_4.pdf
https://www.benchchem.com/product/b8075360?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8075360?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e Request Pickup: Schedule a waste pickup with your institution's EHS department or
designated hazardous waste contractor.[3][4]

» Documentation: Complete any required waste manifests or log forms as per institutional and
local regulations.

Never attempt to treat or neutralize this chemical waste in the laboratory unless you are
following a specifically approved and validated institutional protocol.[4] Final disposal will be
conducted by a licensed hazardous waste facility, likely via high-temperature incineration to
ensure complete destruction of the potent compound.[7]

Disposal Workflow Diagram

The following diagram outlines the decision-making process and necessary steps for the
proper disposal of (S,R,S)-AHPC-Me dihydrochloride and associated waste.
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Disposal Workflow for (S,R,S)-AHPC-Me Dihydrochloride
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Disposal workflow for (S,R,S)-AHPC-Me dihydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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